Cas no 17635-42-6 (5-Bromo-1-phenyl-1H-pyrazole)

• Product Name: 5-Bromo-1-phenyl-1H-pyrazole
• CAS No: 17635-42-6
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 1093968
• PubChem ID: 2755878
• Update Time: 2025-09-17

5-Bromo-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-phenyl-1H-pyrazole
• 5-bromo-1-phenylpyrazole
• 1-phenyl-5-bromopyrazole
• 17635-42-6
• CS-0270115
• SCHEMBL5318677
• EN300-646013
• AKOS004910320

• MDL： MFCD06661860
• Inchi： 1S/C9H7BrN2/c10-9-6-7-11-12(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： LCJWNJQIZASEDB-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Bromo-1-phenyl-1H-pyrazole

Comprehensive Overview of 5-Bromo-1-phenyl-1H-pyrazole (CAS No. 17635-42-6): Properties, Applications, and Industry Trends

5-Bromo-1-phenyl-1H-pyrazole (CAS No. 17635-42-6) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, combining a phenyl group and a pyrazole ring with a bromine substitution at the 5-position. Its chemical formula C9H7BrN2 and molecular weight of 223.07 g/mol make it a valuable intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of pyrazole-based compounds like 5-Bromo-1-phenyl-1H-pyrazole. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in targeted cancer therapies. The compound's electron-rich aromatic system allows for diverse functionalization, making it adaptable for high-throughput screening in medicinal chemistry programs.

In material science, 17635-42-6 has shown promise in the development of organic electronic materials. Its conjugated π-system and bromine substituent facilitate cross-coupling reactions, essential for creating polymers with tunable optoelectronic properties. This aligns with growing industry demand for next-generation OLED materials and organic semiconductors.

The synthesis of 5-Bromo-1-phenyl-1H-pyrazole typically involves palladium-catalyzed coupling reactions or direct bromination of pyrazole precursors. Recent publications emphasize green chemistry approaches to improve the sustainability of its production, reflecting the pharmaceutical industry's focus on environmentally friendly synthesis methods.

Analytical characterization of this compound includes NMR spectroscopy (showing characteristic peaks at 7.2-7.6 ppm for aromatic protons), mass spectrometry, and HPLC purity analysis. These techniques ensure batch-to-batch consistency for research applications. The compound's melting point range of 98-102°C and moderate solubility in organic solvents make it practical for laboratory use.

Market trends indicate growing demand for specialty pyrazole derivatives, with CAS 17635-42-6 being frequently requested by contract research organizations. Its applications extend to crop protection chemicals, where it serves as a precursor for novel fungicides with improved environmental profiles. This aligns with the agricultural sector's need for sustainable pest control solutions.

From a regulatory perspective, proper handling of 5-Bromo-1-phenyl-1H-pyrazole requires standard laboratory precautions. Material Safety Data Sheets (MSDS) recommend personal protective equipment including gloves and safety glasses when working with this compound in powder form. Storage typically involves cool, dry conditions in amber glass containers to maintain stability.

Recent patent literature reveals innovative applications of 17635-42-6 in photocatalysis and metal-organic frameworks (MOFs). Researchers are exploring its use as a ligand in transition metal complexes for catalytic applications, particularly in C-H activation reactions that are fundamental to modern synthetic methodologies.

The global market for pyrazole intermediates is projected to grow at a CAGR of 6.2% through 2028, with 5-Bromo-1-phenyl-1H-pyrazole maintaining a significant share. Suppliers are increasingly offering custom synthesis services and scale-up production capabilities to meet research and development demands across multiple industries.

For researchers investigating structure-activity relationships, this compound serves as an excellent model for studying electronic effects in heterocycles. Computational chemistry studies utilizing density functional theory (DFT) calculations have provided insights into its molecular orbital characteristics and reactivity patterns.

Quality control protocols for CAS 17635-42-6 typically specify minimum purity levels of 97% by HPLC analysis, with stringent limits on heavy metal contaminants. Advanced purification techniques such as recrystallization from ethanol/water mixtures or column chromatography are commonly employed to achieve pharmaceutical-grade material.

Emerging applications in bioconjugation chemistry have expanded the utility of 5-Bromo-1-phenyl-1H-pyrazole. Its bromine moiety enables efficient click chemistry reactions, making it valuable for proteomics research and biomarker development. This positions the compound at the intersection of chemical biology and drug discovery.

In academic settings, this pyrazole derivative is frequently utilized in advanced organic chemistry courses to demonstrate electrophilic aromatic substitution principles and heterocyclic compound synthesis. Its well-characterized properties make it an ideal candidate for teaching laboratory experiments and research methodology development.